Cas no 1227599-07-6 (3,4-Difluoro-2-(trifluoromethyl)pyridine)

• Product Name: 3,4-Difluoro-2-(trifluoromethyl)pyridine
• CAS No: 1227599-07-6
• MF: C₆H₂F₅N
• MW: 183.078798770905
• CID: 4689398
• PubChem ID: 91252504
• Update Time: 2024-03-01

3,4-Difluoro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-2-(trifluoromethyl)pyridine
• difluoro(trifluoro)methyl pyridine
• FCH1164040
• 3,4-Difluoro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C6H2F5N/c7-3-1-2-12-5(4(3)8)6(9,10)11/h1-2H
• InChI Key： DFKWTOOTHRSBAP-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=CN=1)F)F)(F)F

Computed Properties

• Exact Mass: 183.01073988g/mol
• Monoisotopic Mass: 183.01073988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines